Cas no 1805319-48-5 (3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805319-48-5
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4918756
• Update Time: 2025-10-24

3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H6BrF2NO/c8-1-4-2-11-3-5(6(4)12)7(9)10/h2-3,7H,1H2,(H,11,12)
• InChI Key： TYWGRNSSQIQDEJ-UHFFFAOYSA-N
• SMILES： BrCC1=CNC=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine

3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805319-48-5) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group at the 4-position, a bromomethyl group at the 3-position, and a difluoromethyl group at the 5-position. These substituents endow the molecule with distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine in drug discovery and development. The hydroxyl group at the 4-position facilitates hydrogen bonding, which is crucial for bioavailability and target binding in pharmaceutical compounds. Meanwhile, the bromomethyl group at the 3-position introduces electrophilic character, enabling further functionalization through nucleophilic substitution reactions. The difluoromethyl group at the 5-position enhances the molecule's stability and lipophilicity, which are essential for optimizing pharmacokinetic profiles.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine can be employed in the construction of heterocyclic frameworks, which are fundamental to many therapeutic agents. For instance, its role as a building block in the synthesis of kinase inhibitors has been extensively explored, with recent findings indicating potent activity against several cancer-related kinases.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine has also been investigated for its potential in agrochemicals. The compound's ability to modulate enzyme activity makes it a candidate for developing novel pesticides and herbicides. Recent studies have shown that derivatives of this compound exhibit selective toxicity against agricultural pests while maintaining low toxicity to non-target organisms, which is a critical factor in sustainable agriculture.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the introduction of substituents onto the pyridine ring through directed metallation and subsequent functionalization reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize yield and purity, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From a structural perspective, 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine exhibits a high degree of stereochemical control due to the rigid nature of the pyridine ring. This property is particularly advantageous in asymmetric synthesis, where precise control over molecular geometry is essential for achieving desired biological activities. Recent advancements in chiral catalysis have further expanded the utility of this compound in enantioselective reactions.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805319-48-5) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications position it as a key player in advancing scientific research across multiple disciplines. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations in medicine and agriculture is likely to grow even more significant.